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This technical support center provides guidance for researchers, scientists, and drug
development professionals on optimizing surveillance intervals for small branch duct intraductal
papillary mucinous neoplasms (BD-IPMNS).

Frequently Asked Questions (FAQS)

Q1: What are the current recommendations for surveillance intervals for small BD-IPMNs?

Al: Recent large-scale international cohort studies suggest that surveillance intervals for BD-
IPMNSs should be customized based on cyst size at initial detection.[1][2][3] After an initial
short-term follow-up (e.g., 6 months), the following intervals are suggested:

e Cysts < 20 mm: 1.5-year interval[1][4]

e Cysts 20 to 30 mm: 1-year interval[1][4]

e Cysts = 30 mm: 0.5-year (6-month) interval[1][4]
The Kyoto guidelines offer a slightly different protocol:

e Cyst diameter < 20 mm: Follow-up at 6 months, then every 18 months if stable.[5][6]
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e Cyst diameter = 20 and < 30 mm: Follow-up at 6 months twice, then every 12 months if
stable.[5][6]

e Cyst diameter = 30 mm: Follow-up every 6 months.[5][6]
Q2: When can surveillance be discontinued for small, stable BD-IPMNs?

A2: Surveillance may be discontinued in select patients with small, stable cysts. For patients
with cysts smaller than 20 mm that show no worrisome features or growth over a 5-year
surveillance period, discontinuation can be considered if they are unfit for surgery or have a
limited life expectancy (e.g., < 10 years).[1][2][3][4][7] Another study suggests that for patients
over 75 with stable cysts < 30 mm, or those over 65 with stable cysts < 15 mm after 5 years,
the risk of developing pancreatic cancer is not significantly higher than the general population,
making surveillance discontinuation a feasible option.[8]

Q3: What are the "worrisome features" and "high-risk stigmata" that would alter a standard
surveillance protocol?

A3: The presence of "worrisome features" or "high-risk stigmata" indicates a need for more
intensive surveillance, further investigation (like endoscopic ultrasound), or surgical
consultation.

Worrisome Features Include:[8][9]

e Cystsize =230 mm

e Enhancing mural nodule <5 mm

e Thickened, enhancing cyst walls

e Main pancreatic duct (MPD) size of 5-9.9 mm

e Abrupt change in MPD caliber with distal pancreatic atrophy
e Lymphadenopathy

o Elevated serum CA 19-9 level
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e Cyst growth rate > 5 mm in 2 years

e Acute pancreatitis

High-Risk Stigmata Include:[8][9]

o Obstructive jaundice in a patient with a cystic lesion of the pancreatic head
e Enhancing mural nodule =5 mm

e MPD size =2 10 mm

Q4: What is the preferred imaging modality for BD-IPMN surveillance?

A4: Magnetic Resonance Imaging (MRI) with Magnetic Resonance Cholangiopancreatography
(MRCP) is generally the preferred non-invasive modality for surveillance.[6] Endoscopic
ultrasound (EUS) is often used when MRI detects changes or for a more detailed evaluation of
worrisome features, such as mural nodules.[6] EUS has shown higher sensitivity in detecting
small mural nodules compared to CT or MRI.[10]

Q5: What is the long-term risk of malignant transformation in small BD-IPMNs under

surveillance?

A5: The long-term risk of malignant transformation in small BD-IPMNs without worrisome
features is low, although not negligible, supporting the rationale for continued surveillance.[11]
One long-term study found that approximately one in four patients with non-worrisome BD-
IPMNs may develop worrisome features or high-risk stigmata over time, though the rate of
progression to adenocarcinoma remains low.[11][12] The 5-year and 10-year overall survival
rates for patients under surveillance are high, at 91.5% and 81.5% respectively.[11] Another
study reported a 15-year cumulative incidence of pancreatic malignancy of 15.0%.[13]

Troubleshooting Guides
Scenario 1: A small (< 20 mm) BD-IPMN has grown by 3 mm in one year.

e Problem: The growth rate is less than the 5 mm over two years often cited as a "worrisome
feature,"” but any growth can be concerning.
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e Action:

o

Confirm Measurement: Ensure consistent measurement techniques between imaging
studies. There can be minor discrepancies between modalities like MRI and EUS.[14][15]

o Shorten Interval: Consider shortening the surveillance interval to 6 months to more closely
monitor the growth trajectory.

o Consider EUS: If not already performed, an EUS can provide higher resolution imaging to
assess for subtle changes, such as a tiny mural nodule, that might not be visible on MRI.

o Review Other Features: Meticulously re-evaluate the imaging for any other developing
worrisome features (e.g., subtle wall thickening, ductal changes).

Scenario 2: There is disagreement between MRI and EUS findings.

e Problem: MRI may report a stable cyst size, while EUS suggests the presence of a small,
non-enhancing mural nodule.

o Action:

o Acknowledge Discrepancies: It is known that there can be poor to moderate agreement
between MRI and EUS for detecting worrisome features and high-risk stigmata.[16] EUS
is generally more sensitive for small nodules.[10]

o Prioritize EUS Findings: For the detection of mural nodules, EUS findings should be given
significant weight.

o Consider Contrast-Enhanced EUS (CE-EUS): CE-EUS can help differentiate true nodules
from mucus plugs, as true nodules will typically show enhancement.

o Multidisciplinary Discussion: Present the case at a multidisciplinary tumor board including
radiologists, gastroenterologists, and pancreatic surgeons to reach a consensus on
management, which may include fine-needle aspiration (FNA) or closer surveillance.

Scenario 3: A patient with a stable, small BD-IPMN for over 5 years is anxious about
discontinuing surveillance.
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e Problem: The patient's anxiety about stopping surveillance conflicts with guidelines
suggesting it may be a safe option.

e Action:

o Patient-Centered Discussion: Engage in a detailed discussion with the patient, presenting
the evidence-based low risk of progression for their specific situation.[17][18]

o Shared Decision-Making: The decision to continue or stop surveillance should be a shared
one. If the patient's anxiety is significant, continuing surveillance with a lengthened interval
(e.g., every 2-3 years) may be a reasonable compromise.

o Quantify the Risk: Explain that for their category of IPMN (e.g., < 20 mm, stable for 5+
years), the risk of malignancy is very low.[1][2][3][7]

o Educate on Symptoms: Educate the patient on symptoms that should prompt immediate
medical attention (e.g., jaundice, new-onset diabetes, unexplained weight loss, abdominal
pain), which is important regardless of surveillance status.

Data Presentation

Table 1: Recommended Surveillance Intervals Based on Cyst Size

Recommended Interval

Cyst Size After Initial 6-Month Source
Follow-Up

<20 mm 1.5 years [1][4]

20 - 30 mm 1 year [1]14]

=30 mm 0.5 years (6 months) [1114]

Table 2: Long-Term Outcomes of BD-IPMN Surveillance (Patients without initial Worrisome
Features/High-Risk Stigmata)
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Outcome 5-Year Rate 10-Year Rate Source

Any Radiographic

) 21.3% 51.3% [11]
Progression
Progression to ~24.3% (median 44.5 -~
Not specified [11]
WF/HRS mo. follow-up)
Overall Survival 91.5% 81.5% [11]

Mortality from )
) 1.1% (for the entire n
Pancreatic Not specified [11]
) cohort)
Adenocarcinoma

Experimental Protocols

Protocol: Multicenter Retrospective Cohort Study for Determining Optimal Surveillance
Intervals

This protocol is a generalized summary based on the methodologies described in large-scale
studies.[1][2][3]

o Patient Selection:

o ldentify patients with a diagnosis of BD-IPMN from prospectively maintained databases

across multiple tertiary pancreatic centers.

o Inclusion criteria: Confirmed BD-IPMN, underwent surveillance or surgery, available

imaging and clinical data.

o Exclusion criteria: Main-duct or mixed-type IPMN at diagnosis, insufficient follow-up data
(< 6 months), lack of clear imaging.

« Data Collection:
o Collect baseline demographic and clinical data (age, sex, symptoms).

o Review all imaging reports (MRI, EUS, CT) to record initial cyst size, location, and
presence of worrisome features or high-risk stigmata.
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o Track morphological changes over time, including cyst growth rate and the development of
new worrisome features.

o For patients who underwent surgery, collect histopathological data to confirm the diagnosis
and grade of dysplasia or presence of invasive carcinoma.

 Statistical Analysis:

o Use descriptive statistics to analyze the association between cyst size, growth rate, and
progression to worrisome features or malignancy.

o Employ time-to-event analysis (e.g., Kaplan-Meier curves) to determine the time to
progression.

o Calculate the cumulative incidence of developing worrisome features, high-risk stigmata,
and malignancy stratified by initial cyst size.

o Based on the median time to progression and malignant conversion, model optimal
surveillance intervals for different size categories.

Mandatory Visualizations
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Caption: Workflow for surveillance of small branch duct IPMNs.
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Caption: Logical flow for risk stratifying BD-IPMNSs at diagnosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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